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Compound of Interest

Compound Name: 2-lodo-5-methoxybenzaldehyde

Cat. No.: B1310537

Essential Safety and Handling Guide for 2-lodo-
5-methoxybenzaldehyde

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides critical safety and logistical information for the
proper handling and disposal of 2-lodo-5-methoxybenzaldehyde, a chemical that requires
careful management to mitigate potential hazards. Adherence to these protocols is essential for
minimizing risks and ensuring regulatory compliance.

Hazard Assessment: 2-lodo-5-methoxybenzaldehyde is classified as a hazardous substance.
It is known to cause skin irritation, serious eye irritation, and may lead to respiratory irritation.[1]
[2][3] Ingestion of similar compounds has been shown to be toxic.[1][4] Therefore,
implementing stringent engineering controls and personal protective measures is mandatory.

Operational Plan: Step-by-Step Handling
Procedures

1. Engineering Controls:
o Ventilation: All handling of 2-lodo-5-methoxybenzaldehyde, including weighing and

transferring, must be conducted in a certified chemical fume hood to minimize the inhalation
of dust and vapors.[5][6]
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o Safety Equipment: An emergency eyewash station and a safety shower must be readily
accessible in the immediate vicinity of the handling area.[5][7]

2. Personal Protective Equipment (PPE): A comprehensive personal protective equipment plan
is mandatory for all personnel handling this compound. The selection of PPE should be based
on a thorough risk assessment of the specific procedures being performed.

o Eye and Face Protection: Chemical splash goggles that meet the ANSI Z.87.1 1989 standard
are required.[8] When there is a significant risk of splashing, a full-face shield must be worn
in addition to safety goggles.[5][8]

o Hand Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, must be worn at
all times.[5][8] It is crucial to inspect gloves for any signs of damage before use and to follow
proper removal techniques to avoid skin contact.[5] For tasks with a high risk of splashing,
consider double-gloving.[5]

e Body Protection: A laboratory coat must be worn and fully buttoned.[8] For procedures with a
higher risk of splashing, a chemical-resistant apron should be worn over the lab coat.[5] Full-
length pants and closed-toe shoes are mandatory to ensure no skin is exposed.[5][8]

» Respiratory Protection: If work cannot be conducted in a chemical fume hood, a NIOSH-
approved respirator with an appropriate cartridge for organic vapors and particulates is
required.[6][9]

3. General Handling Procedures:

e Avoid breathing any dust, fumes, mists, or vapors.[2][5]

e Wash hands and any exposed skin thoroughly after handling.[2][5][7]

e Do not eat, drink, or smoke in areas where the chemical is handled or stored.[5]

o Keep containers tightly closed when not in use and store in a dry, cool, and well-ventilated
place.[2][7][10]

Quantitative Hazard Information
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The following table summarizes the hazard information for 2-lodo-5-methoxybenzaldehyde
and its related compounds based on the Globally Harmonized System (GHS) of Classification
and Labelling of Chemicals.

Hazard Classification GHS Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A L

Irritation irritation

Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o

(Single Exposure) irritation

Data synthesized from sources concerning 5-lodo-2-methoxybenzaldehyde and other related
isomers.[1][2][3]

Disposal Plan

The disposal of 2-lodo-5-methoxybenzaldehyde and any contaminated materials must be
managed as hazardous waste in strict accordance with all local, regional, and national
regulations.[5][7]

Step-by-Step Disposal Protocol:

» Waste Segregation: Do not mix 2-lodo-5-methoxybenzaldehyde waste with other waste
streams.[5]

o Containerization: Collect all solid and liquid waste containing this chemical in a designated,
properly labeled, and sealed hazardous waste container.

e Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full
chemical name: "2-lodo-5-methoxybenzaldehyde".

o Storage: Store the hazardous waste container in a designated, well-ventilated, and secure
area, away from incompatible materials such as strong oxidizing agents and strong bases.[7]
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» Disposal: Arrange for the collection and disposal of the hazardous waste through a licensed
environmental waste management company.

Experimental Workflow

The following diagram illustrates the standard workflow for safely handling 2-lodo-5-
methoxybenzaldehyde in a laboratory setting.
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Caption: Workflow for Safe Handling of 2-lodo-5-methoxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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